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Compound of Interest

Compound Name: C18-Ceramide-d7

Cat. No.: B2731449

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This document provides essential guidance on the
personal protective equipment (PPE), handling procedures, and disposal of C18-Ceramide-d7,
fostering a secure research environment.

Chemical and Physical Properties

A summary of the key properties of C18-Ceramide-d7 is provided in the table below.

Property Value

Synonyms N-stearoyl-D-erythro-sphingosine (d7)
Molecular Formula C36He4D7NO3

Molecular Weight 573.00 g/mol

Form Powder

Storage Temperature -20°C

Purity >99%

CAS Number 1840942-14-4

Source: Avanti Polar Lipids, GlpBio Safety Data Sheet[1][2]
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Hazard Identification and Safety Precautions

According to the Safety Data Sheet (SDS), C18-Ceramide-d7 is classified as not a hazardous
substance or mixture.[1] Howeuver, it is crucial to adhere to standard laboratory safety protocols
to minimize any potential risks.

Personal Protective Equipment (PPE)

Even when handling non-hazardous substances, a baseline of personal protective equipment
Is essential to ensure safety and maintain good laboratory practice. The following PPE is
recommended when working with C18-Ceramide-d7:

PPE Category Recommended Equipment  Rationale

Protects against potential skin
Hand Protection Disposable nitrile gloves contact and prevents

contamination of the sample.

i Safety glasses with side Shields eyes from any airborne
Eye Protection _ _
shields or goggles powder particles.

] Protects clothing and skin from
Body Protection Laboratory coat ] ]
potential spills.

Generally not required for
small quantities in a well-
) ) ventilated area. If weighing out  Minimizes inhalation of fine
Respiratory Protection .
larger quantities that may powder.
generate dust, a dust mask

(e.g., N95) is recommended.

Source: Auburn University, U.S. Environmental Protection Agency, Occupational Safety and
Health Administration[3][4][5]

Operational Plan: Handling and Storage

Proper handling and storage are critical for maintaining the integrity of C18-Ceramide-d7 and
ensuring the safety of laboratory personnel.
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Receiving and Storage:

e Upon receipt, inspect the packaging for any damage.

o Store the compound in its original vial at the recommended temperature of -20°C.[2]
e The product is typically shipped on dry ice to maintain its stability.[2]

Handling Powdered C18-Ceramide-d7:

o Saturated lipids like C18-Ceramide-d7 are stable as powders.[6]

» Before opening, allow the container to warm to room temperature to prevent condensation of
moisture, which could affect the product's quality.[6]

o Handle the powder in a clean, designated area, such as a laboratory fume hood or a balance
enclosure, to minimize the dispersion of dust.

o Use appropriate tools, such as spatulas, for transferring the powder.
Preparing Solutions:
« If preparing a solution, add the solvent to the vial containing the C18-Ceramide-d7 powder.

o Ensure the chosen solvent is compatible with the intended application. C18:1 Ceramide-d7,
a similar compound, is available as a solution in a concentration of 1 mg/mL.[7]

Below is a workflow for the safe handling of C18-Ceramide-d7 powder.
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Workflow for Handling C18-Ceramide-d7 Powder

(Retrieve from -20°C Storage)

revent Condensation

(Equilibrate to Room Temperatura
(Don Appropriate PPE)

inimize Inhalation

Weigh Powder in Ventilated Area

;

Prepare Solution or Use as Powder

If Unused After Use

(Return to -20°C Storage) (Clean Work Aree)
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Disposal Decision Tree for C18-Ceramide-d7

Identify Waste Type

[Solid Waste (Powder, Contaminated Items) Liquid Waste (Solutions)

/ \

Gollect in Labeled Non-Hazardous Solid Waste ContaineD Collect in Labeled Liquid Waste ContaineD

\ /

Gollow Institutional Chemical Waste Disposal ProtocoD

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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